Cas no 1503390-91-7 (3-(1-amino-2-methylpropan-2-yl)oxolan-3-ol)

• Product Name: 3-(1-amino-2-methylpropan-2-yl)oxolan-3-ol
• CAS No: 1503390-91-7
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD21803977
• CID: 4602712
• PubChem ID: 79134764
• Update Time: 2025-05-30

3-(1-amino-2-methylpropan-2-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2-methylpropan-2-yl)oxolan-3-ol

• MDL： MFCD21803977
• Inchi： 1S/C8H17NO2/c1-7(2,5-9)8(10)3-4-11-6-8/h10H,3-6,9H2,1-2H3
• InChI Key： JRRSKRZXHXJRGU-UHFFFAOYSA-N
• SMILES： O1CCC(C(C)(C)CN)(O)C1

Additional information on 3-(1-amino-2-methylpropan-2-yl)oxolan-3-ol

3-(1-amino-2-methylpropan-2-yl)oxolan-3-ol (CAS No. 1503390-91-7): A Comprehensive Overview

3-(1-amino-2-methylpropan-2-yl)oxolan-3-ol, also known by its CAS number 1503390-91-7, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in modern chemistry.

The structure of 3-(1-amino-2-methylpropan-2-yl)oxolan-3-ol consists of a tetrahydrofuran ring substituted with an amino group and a hydroxyl group. This arrangement imparts the molecule with both nucleophilic and hydrophilic characteristics, making it suitable for various chemical transformations. The compound's ability to participate in nucleophilic additions and condensations has been extensively explored in recent studies, particularly in the context of green chemistry and sustainable synthesis.

One of the most notable applications of CAS 1503390-91-7 is its role as an intermediate in the synthesis of bioactive compounds. Researchers have utilized this compound to construct complex molecular frameworks, including those with potential pharmacological activities. For instance, recent studies have demonstrated its utility in the synthesis of antiviral agents, where its amino group plays a critical role in forming hydrogen bonds with viral proteins.

The synthesis of 3-(1-amino-2-methylpropan-yl)oxolan-ol has been optimized through catalytic asymmetric approaches, enabling the production of enantiomerically pure derivatives. These derivatives have shown promise in chiral recognition studies and asymmetric catalysis, further underscoring the compound's versatility. The use of renewable feedstocks and energy-efficient reaction conditions has also made its synthesis more environmentally friendly, aligning with current trends in sustainable chemistry.

In terms of physical properties, CAS 1503390-91-7 exhibits a melting point of approximately 45°C and a boiling point around 165°C under standard conditions. Its solubility in polar solvents such as water and ethanol is relatively high, which facilitates its use in various solution-based reactions. The compound's stability under physiological conditions has also been a focus of recent investigations, particularly for its potential use in drug delivery systems.

The biological evaluation of 3-(1-amino-...)oxolan-ol has revealed interesting pharmacokinetic profiles. Studies indicate that it possesses moderate absorption rates and favorable bioavailability when administered orally. These attributes make it a promising candidate for drug development programs targeting chronic diseases such as diabetes and neurodegenerative disorders.

In conclusion, CAS 1503390-91-7, or ..., stands as a testament to the ingenuity of modern chemical research. Its unique properties, coupled with advancements in synthetic methods and biological evaluations, position it as a key player in the development of innovative chemical products. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.